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Compound of Interest

Compound Name: Urotensin Il (114-124), human TFA

Cat. No.: B15605310

For Researchers, Scientists, and Drug Development Professionals

Introduction

Urotensin Il (114-124), a cyclic 11-amino acid peptide fragment of the human Urotensin |l
protein, is a potent vasoactive agent. It acts as a high-affinity agonist for the G-protein coupled
receptor GPR14, also known as the Urotensin receptor (UT). The trifluoroacetate (TFA) salt of
Urotensin Il (114-124) is a common formulation for research use. These application notes
provide detailed information on its solubility, preparation of solutions, and protocols for key in
vitro experiments to study its biological activity.

Physicochemical Properties and Solubility

Urotensin Il (114-124) TFA is typically supplied as a lyophilized white to off-white solid. It is
important to handle the peptide with care, avoiding moisture and repeated freeze-thaw cycles
of solutions to maintain its stability.

Table 1: Solubility of Urotensin 1l (114-124) TFA
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. Concentration (at
Solvent Solubility Notes
100 mg/mL)

Sonication may be
Water ~100 mg/mL ~66.55 mM required to achieve
full dissolution.[1][2]

For very hydrophobic
peptides, a small
amount of DMSO can

DMSO Soluble Not specified be used for initial
dissolution, followed
by dilution with an

aqueous buffer.[3]

Preparation of Stock Solutions and Storage

Proper preparation and storage of stock solutions are critical for obtaining reliable and
reproducible experimental results.

Protocol 1: Preparation of a 10 mM Aqueous Stock Solution

e Pre-equilibration: Before opening, allow the vial of lyophilized Urotensin Il (114-124) TFAto
equilibrate to room temperature for at least 20 minutes to prevent condensation.

o Reconstitution: Using the molecular weight (1502.59 g/mol for the TFA salt), calculate the
required volume of solvent to achieve the desired concentration. For example, to prepare a
10 mM stock solution from 1 mg of peptide:

o Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))
o Volume (uL) = (0.001 g / (0.010 mol/L * 1502.59 g/mol )) * 1,000,000 uL/L = 66.6 L
o Add 66.6 uL of sterile, nuclease-free water to the vial.

» Dissolution: Gently vortex or sonicate the vial until the peptide is completely dissolved.
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» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in low-
protein-binding microcentrifuge tubes. Store the aliquots at -20°C or -80°C.

Table 2: Storage and Stability of Urotensin 1l (114-124) TFA

Storage .
Form Duration Notes
Temperature

Store in a desiccated
environment,

Lyophilized Powder -20°C 1 year ]
protected from light.[1]

[4]

Store in a desiccated
-80°C 2 years environment,

protected from light.[1]

) Avoid repeated
In Solution (Aqueous

-20°C 1 month freeze-thaw cycles.[1]
or DMSO)
[3]
Use of low-protein-
-80°C 6 months binding tubes is

recommended.[1][3]

Biological Activity and Signaling Pathway

Urotensin Il (114-124) exerts its effects by binding to the GPR14 receptor, which is
predominantly coupled to the Gaq subunit of heterotrimeric G-proteins. This initiates a signaling
cascade that leads to various cellular responses, including vasoconstriction and cell

proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

